Cas no 946235-32-1 (N-(3-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide)

• Product Name: N-(3-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide
• CAS No: 946235-32-1
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5443111
• Update Time: 2025-05-22

N-(3-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethylphenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
• N-(3-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• Inchi： 1S/C18H16N2O3/c1-2-11-6-5-7-12(10-11)19-17(22)15-16(21)13-8-3-4-9-14(13)20-18(15)23/h3-10H,2H2,1H3,(H,19,22)(H2,20,21,23)
• InChI Key： GZPIDHWUNCCSIT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(O)=C(C(NC2=CC=CC(CC)=C2)=O)C1=O

Additional information on N-(3-ethylphenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

N-(3-Ethylphenyl)-4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxamide: A Comprehensive Overview

N-(3-Ethylphenyl)-4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxamide, with the CAS number 946235-32-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a quinoline skeleton with a hydroxyl group at position 4, a ketone group at position 2, and a carboxamide group attached to position 3 via an ethylphenyl substituent. These structural features contribute to its unique chemical properties and potential bioactivity.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. For instance, research has shown that N-(3-Ethylphenyl)-4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxamide exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable candidate for the treatment of chronic inflammatory diseases and oxidative stress-related disorders. Furthermore, its structural modifications have been explored to enhance its pharmacokinetic properties and bioavailability, making it a potential lead compound for drug development.

The synthesis of N-(3-Ethylphenyl)-4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxamide involves a series of multi-step reactions, including Friedel-Crafts acylation and subsequent functional group transformations. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity. Additionally, computational studies have been conducted to predict the compound's binding affinity to various biological targets, providing insights into its potential mechanisms of action.

In terms of biological activity, N-(3-Ethylphenyl)-4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxamide has demonstrated significant activity against several cancer cell lines. Preclinical studies have shown that it induces apoptosis in tumor cells by modulating key signaling pathways involved in cell proliferation and survival. Moreover, its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) highlights its potential as an anti-inflammatory agent.

Another area of interest is the compound's role in neurodegenerative diseases. Recent research has indicated that N-(3-Ethylphenyl)-4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxamide may protect against neurotoxicity by scavenging reactive oxygen species (ROS) and reducing oxidative stress in neuronal cells. This suggests that it could be a promising candidate for the treatment of Alzheimer's disease and other neurodegenerative conditions.

Despite its potential therapeutic applications, further studies are required to fully understand the safety profile and efficacy of N-(3-Ethylphenyl)-4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxamide. Ongoing clinical trials are exploring its tolerability and pharmacokinetics in human subjects. Additionally, researchers are investigating its combination with other drugs to enhance therapeutic outcomes while minimizing adverse effects.

In conclusion, N-(3-Ethylphenyl)-4-Hydroxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxamide represents a compelling example of how structural modifications in quinoline derivatives can lead to novel therapeutic agents with diverse biological activities. Its anti-inflammatory, antioxidant, anticancerous properties make it a valuable compound for further exploration in drug discovery and development.